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Compound of Interest

Compound Name: Cyclohex-2-ene-1-carboxylic Acid

Cat. No.: B1353798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for Cyclohex-2-ene-1-
carboxylic acid, a compound of interest in synthetic chemistry and pharmaceutical research.

The information is based on its verified molecular formula.

Molecular Identity and Weight
Cyclohex-2-ene-1-carboxylic acid is a cyclic organic compound featuring a six-membered

carbon ring with a double bond and a carboxylic acid functional group.[1][2] Its molecular

formula is C₇H₁₀O₂.[1][3][4] Based on this formula and standard atomic weights, the molecular

weight is calculated to be 126.15 g/mol .[1][2][3][4]

The table below details the calculation of the compound's molecular weight, derived from the

constituent elements and their standard atomic weights.

Constituent
Element

Symbol
Atomic Weight
( g/mol )

Count in
Molecule

Total Weight (
g/mol )

Carbon C 12.011 7 84.077

Hydrogen H 1.008 10 10.080

Oxygen O 15.999 2 31.998

Total C₇H₁₀O₂ 126.155
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Note: The final calculated value is commonly rounded to 126.15 g/mol .[1][3][4]

Methodology for Determination
The molecular weight presented in this guide is a computed property. This value is derived

theoretically from the molecular formula (C₇H₁₀O₂) and the standard atomic weights of its

constituent atoms as established by the International Union of Pure and Applied Chemistry

(IUPAC).

Experimental verification of molecular weight would typically be performed using mass

spectrometry, a standard analytical technique in chemical research and drug development.

Calculation Workflow
The logical process for calculating the molecular weight is illustrated in the following diagram. It

begins with identifying the molecular formula, summing the weights of all constituent atoms,

and arriving at the final molecular weight.
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Inputs

Calculation Process

Output

Molecular Formula:
C₇H₁₀O₂

Carbon Mass
7 * 12.011 = 84.077

Hydrogen Mass
10 * 1.008 = 10.080

Oxygen Mass
2 * 15.999 = 31.998

Standard Atomic Weights:
C: 12.011
H: 1.008

O: 15.999

Summation
84.077 + 10.080 + 31.998

Molecular Weight:
126.155 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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